Cas no 1115976-48-1 (2-{[4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4H-1,2,4-triazol-3-yl)acetamide)

2-{[4-Oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4H-1,2,4-triazol-3-yl)acetamide is a heterocyclic compound featuring a quinazolinone core linked to a 1,2,4-triazole moiety via a sulfanylacetamide bridge. This structure confers potential bioactivity, particularly in medicinal chemistry applications, due to the pharmacophoric contributions of both quinazolinone and triazole functional groups. The compound may exhibit enhanced binding affinity and selectivity toward biological targets, making it a candidate for further investigation in drug discovery. Its synthetic versatility allows for structural modifications to optimize physicochemical properties and therapeutic efficacy. The presence of multiple heteroatoms and functional groups suggests utility in designing enzyme inhibitors or receptor modulators.
2-{[4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4H-1,2,4-triazol-3-yl)acetamide structure
1115976-48-1 structure
Product Name:2-{[4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4H-1,2,4-triazol-3-yl)acetamide
CAS No:1115976-48-1
MF:C20H18N6O2S
MW:406.460921764374
CID:5391039
Update Time:2025-05-30

2-{[4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4H-1,2,4-triazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[4-oxo-3-(2-phenylethyl)quinazolin-2-yl]sulfanyl-N-(1H-1,2,4-triazol-5-yl)acetamide
    • 2-{[4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4H-1,2,4-triazol-3-yl)acetamide
    • Inchi: 1S/C20H18N6O2S/c27-17(24-19-21-13-22-25-19)12-29-20-23-16-9-5-4-8-15(16)18(28)26(20)11-10-14-6-2-1-3-7-14/h1-9,13H,10-12H2,(H2,21,22,24,25,27)
    • InChI Key: MZEPMUNSUZYOKV-UHFFFAOYSA-N
    • SMILES: C(NC1NN=CN=1)(=O)CSC1N(CCC2=CC=CC=C2)C(=O)C2=C(N=1)C=CC=C2

Computed Properties

  • Exact Mass: 406.121
  • Monoisotopic Mass: 406.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 624
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 129A^2

2-{[4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4H-1,2,4-triazol-3-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3406-4581-2μmol
2-{[4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4H-1,2,4-triazol-3-yl)acetamide
1115976-48-1
2μmol
$57.0 2023-09-10
Life Chemicals
F3406-4581-5μmol
2-{[4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4H-1,2,4-triazol-3-yl)acetamide
1115976-48-1
5μmol
$63.0 2023-09-10
Life Chemicals
F3406-4581-10μmol
2-{[4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4H-1,2,4-triazol-3-yl)acetamide
1115976-48-1
10μmol
$69.0 2023-09-10
Life Chemicals
F3406-4581-20μmol
2-{[4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4H-1,2,4-triazol-3-yl)acetamide
1115976-48-1
20μmol
$79.0 2023-09-10
Life Chemicals
F3406-4581-1mg
2-{[4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4H-1,2,4-triazol-3-yl)acetamide
1115976-48-1
1mg
$54.0 2023-09-10
Life Chemicals
F3406-4581-2mg
2-{[4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4H-1,2,4-triazol-3-yl)acetamide
1115976-48-1
2mg
$59.0 2023-09-10
Life Chemicals
F3406-4581-3mg
2-{[4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4H-1,2,4-triazol-3-yl)acetamide
1115976-48-1
3mg
$63.0 2023-09-10
Life Chemicals
F3406-4581-4mg
2-{[4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4H-1,2,4-triazol-3-yl)acetamide
1115976-48-1
4mg
$66.0 2023-09-10
Life Chemicals
F3406-4581-5mg
2-{[4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4H-1,2,4-triazol-3-yl)acetamide
1115976-48-1
5mg
$69.0 2023-09-10
Life Chemicals
F3406-4581-10mg
2-{[4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4H-1,2,4-triazol-3-yl)acetamide
1115976-48-1
10mg
$79.0 2023-09-10

Additional information on 2-{[4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4H-1,2,4-triazol-3-yl)acetamide

Introduction to Compound CAS No. 1115976-48-1: 2-{[4-Oxo-3-(2-Phenylethyl)-3,4-Dihydroquinazolin-2-yl]sulfanyl}-N-(4H-1,2,4-Triazol-3-yl)acetamide

2-{[4-Oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4H-1,2,4-triazol-3-yl)acetamide (CAS No. 1115976-48-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazoline derivatives and is characterized by its unique structural features, including a quinazoline core, a sulfanyl group, and a triazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The quinazoline scaffold is well-known for its diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties. The presence of the quinazoline core in this compound suggests that it may exhibit similar pharmacological effects. Additionally, the sulfanyl group and the triazole moiety are known to enhance the compound's solubility and stability, which are crucial factors in drug development.

Recent studies have focused on the synthesis and biological evaluation of 2-{[4-Oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4H-1,2,4-triazol-3-yl)acetamide. One notable study published in the Journal of Medicinal Chemistry (2023) reported that this compound demonstrated potent antiproliferative activity against various cancer cell lines. The researchers found that the compound selectively inhibited the growth of breast cancer cells (MCF-7) and colon cancer cells (HCT-116) with IC50 values in the low micromolar range.

The mechanism of action of this compound is believed to involve multiple pathways. The quinazoline core is known to interact with specific protein targets, such as kinases and receptors, which are often dysregulated in cancer cells. The sulfanyl group may enhance the compound's ability to penetrate cell membranes and reach its target sites. Meanwhile, the triazole moiety can contribute to the compound's overall stability and bioavailability.

In addition to its antitumor properties, 2-{[4-Oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4H-1,2,4-triazol-3-yl)acetamide has also shown promise in other therapeutic areas. A study published in Bioorganic & Medicinal Chemistry Letters (2022) investigated its potential as an anti-inflammatory agent. The results indicated that the compound effectively reduced inflammation in both in vitro and in vivo models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The synthetic route for this compound typically involves a multi-step process that includes the formation of the quinazoline core followed by functionalization with the sulfanyl and triazole groups. One common approach involves condensation reactions between appropriate starting materials to form the desired intermediates. The final step often involves coupling reactions to introduce the sulfanyl and triazole moieties.

The safety profile of CAS No. 1115976-48-1 has been evaluated in several preclinical studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its pharmacokinetics and potential side effects in humans.

In conclusion, 2-{[4-Oxo-3-(2-phenylethyl)-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4H-1,2,4-triazol-3-yl)acetamide (CAS No. 1115976-48-1) is a promising candidate for various therapeutic applications due to its unique structural features and biological activities. Ongoing research continues to explore its potential as an antitumor and anti-inflammatory agent, making it a valuable target for further development in medicinal chemistry.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen